2-(6-Methoxypyridin-2-YL)ethanamine
Overview
Description
“2-(6-Methoxypyridin-2-YL)ethanamine” is a chemical compound with the empirical formula C7H10N2O . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCOC1=CC=CC(CN)=N1
. This indicates that the compound contains a methoxy group (OCH3) attached to a pyridine ring, which is further connected to an ethanamine group (C2H5NH2). Physical and Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 138.17 . The compound’s InChI key isNCLKQBYCORYBBG-UHFFFAOYSA-N
.
Scientific Research Applications
Catalysis and Organic Synthesis:
- (Nyamato, Ojwach, & Akerman, 2015): Investigated the use of derivatives of 2-(6-Methoxypyridin-2-YL)ethanamine in palladium complexes as catalysts for ethylene dimerization.
- (Zulu, Nyamato, Tshabalala, & Ojwach, 2020): Studied palladium complexes of (pyridyl)imine ligands, including derivatives of this compound, as catalysts for the methoxycarbonylation of olefins.
Pharmaceutical Applications:
- (Hutchinson et al., 2003): Identified a derivative of this compound as a potent antagonist for the alpha(v)beta(3) receptor with implications in the treatment of osteoporosis.
- (Altarifi et al., 2017): Investigated TRV130, a compound containing a derivative of this compound, assessing its effects on pain relief, gastrointestinal function, and potential for abuse in rodents.
Material Science and Chemistry:
- (Ahipa et al., 2014): Synthesized and characterized a series of compounds containing this compound derivatives, examining their liquid crystalline behavior and photophysical properties.
- (Percino et al., 2007): Studied the co-crystal structure of compounds including 1-(pyridin-2-yl)-2-(6-methylpyridin-2-yl)ethane-1,2-dione and its relevance in organic chemistry.
Biomedical Research:
- (Kumar et al., 2012): Analyzed Cu(II) complexes of ligands including derivatives of this compound for their DNA binding, nuclease activity, and cytotoxic effects.
Safety and Hazards
Future Directions
While specific future directions for “2-(6-Methoxypyridin-2-YL)ethanamine” are not provided in the search results, it is noted that pyrimidine derivatives have been employed in the design of privileged structures in medicinal chemistry . This suggests potential future research directions in exploring the pharmacological activities of such compounds.
Properties
IUPAC Name |
2-(6-methoxypyridin-2-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-11-8-4-2-3-7(10-8)5-6-9/h2-4H,5-6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEBZWISZCKYJDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901306804 | |
Record name | 6-Methoxy-2-pyridineethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901306804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
194658-15-6 | |
Record name | 6-Methoxy-2-pyridineethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=194658-15-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methoxy-2-pyridineethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901306804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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